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Compound of Interest

Compound Name: BI-11634

Cat. No.: B606070

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of a stock solution of BI-
11634, a factor Xa inhibitor. Adherence to this protocol is crucial for ensuring the accuracy and
reproducibility of experimental results.

Bl-11634: Key Data

BI-11634 is a small molecule inhibitor with potential applications in cardiovascular research. A
summary of its relevant chemical and physical properties is provided in the table below.
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Property Value

sodium (R)-(1-(6-chloro-1H-benzo[d]imidazol-2-
Chemical Name yl)-2-methoxyethyl)(3-methyl-4-(3-
oxomorpholino)benzoyl)amide

CAS Number 1622159-00-5 (Na salt)
Molecular Formula C22H22CIN4NaOa4
Molecular Weight 464.88 g/mol [1][2]
Appearance Solid

Solubility in DMSO =40 mg/mL

Solubility in Water Slightly or not soluble
Solubility in Ethanol Slightly or not soluble

Experimental Protocol: Preparation of a 10 mM BI-
11634 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BI-11634 in dimethyl
sulfoxide (DMSO).

Materials:

e BI-11634 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o \ortex mixer

o Pipettes and sterile pipette tips
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e Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

e Pre-weighing Preparation: Before opening, bring the vial of BI-11634 powder to room
temperature to prevent condensation of moisture.

e Weighing BI-11634: Carefully weigh out the desired amount of BI-11634 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you
would need 4.65 mg of BI-11634.

Calculation:
o Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 464.88 g/mol = 0.00465 g = 4.65 mg

 Dissolving in DMSO: Add the appropriate volume of high-quality, anhydrous DMSO to the
vial containing the BI-11634 powder. For the example above, add 1 mL of DMSO.

» Solubilization: Tightly cap the vial and vortex thoroughly until the BI-11634 is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) may assist in dissolution if
necessary. Visually inspect the solution to ensure there are no visible particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes (e.g., 10-20 pL) in microcentrifuge tubes.

o Storage: Store the aliquots of the BI-11634 stock solution at -20°C or -80°C for long-term
storage. When stored properly, the stock solution in DMSO should be stable for several
months.

Important Considerations:

e DMSO Quiality: Use high-purity, anhydrous DMSO to prevent compound degradation. DMSO
is hygroscopic and will readily absorb water from the atmosphere.
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e Final DMSO Concentration in Assays: When preparing working solutions for cell-based
assays, ensure the final concentration of DMSO in the culture medium is low (typically less
than 0.1% to 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the
same final concentration of DMSO) should always be included in experiments.

o Safety Precautions: Always handle BI-11634 and DMSO in a well-ventilated area, preferably
a chemical fume hood. Wear appropriate personal protective equipment.

Workflow for BI-11634 Stock Solution Preparation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]
e 2. GSRS [precision.fda.gov]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Bl-
11634 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606070#how-to-prepare-bi-11634-stock-solution]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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